Cas no 16495-82-2 (4-(4-Nitrophenyl)pyrimidine)
4-(4-Nitrophenyl)pyrimidine structure
Product Name:4-(4-Nitrophenyl)pyrimidine
CAS No:16495-82-2
MF:C10H7N3O2
MW:201.181481599808
CID:121693
PubChem ID:1515251
Update Time:2025-04-18
4-(4-Nitrophenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Nitrophenyl)pyrimidine
- Pyrimidine,4-(4-nitrophenyl)-
- 4-(4-Nitrophenyl)-pyrimidin
- 4-(4-Nitro-phenyl)-pyrimidin
- 4-(4-nitro-phenyl)-pyrimidine
- AC1LTV39
- AG-E-14621
- CTK4D1954
- SBB067476
- SureCN8558988
- DTXSID00363920
- SCHEMBL8558988
- A810609
- 16495-82-2
- AKOS015912271
- FT-0656182
-
- Inchi: 1S/C10H7N3O2/c14-13(15)9-3-1-8(2-4-9)10-5-6-11-7-12-10/h1-7H
- InChI Key: YCSVBEUJTTWMGF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1C=CN=CN=1)=O
Computed Properties
- Exact Mass: 201.05391
- Monoisotopic Mass: 201.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 68.92
4-(4-Nitrophenyl)pyrimidine Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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